Cas no 886503-20-4 (3-Chloro-5-(trifluoromethoxy)benzoyl chloride)
886503-20-4 structure
Product Name:3-Chloro-5-(trifluoromethoxy)benzoyl chloride
CAS No:886503-20-4
MF:C8H3Cl2F3O2
MW:259.009431123734
CID:3142850
PubChem ID:17750736
Update Time:2025-04-21
3-Chloro-5-(trifluoromethoxy)benzoyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-5-(trifluoromethoxy)benzoyl chloride
- 3-Chloro-5-(trifluoromethoxy)benzoylchloride
- SCHEMBL1795831
- CS-0365979
- MFCD06660307
- 3-trifluoromethoxy-5-chlorobenzoyl chloride
- AKOS015956854
- 886503-20-4
- JS-4478
-
- MDL: MFCD06660307
- Inchi: 1S/C8H3Cl2F3O2/c9-5-1-4(7(10)14)2-6(3-5)15-8(11,12)13/h1-3H
- InChI Key: SDWXPVZFCXEROE-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(=O)Cl)C=C(C=1)OC(F)(F)F
Computed Properties
- Exact Mass: 257.9462192Da
- Monoisotopic Mass: 257.9462192Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 26.3Ų
3-Chloro-5-(trifluoromethoxy)benzoyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013027683-1g |
3-Chloro-5-(trifluoromethoxy)benzoyl chloride |
886503-20-4 | 97% | 1g |
$1549.60 | 2023-08-31 | |
| Ambeed | A335501-1g |
3-Chloro-5-(trifluoromethoxy)benzoyl chloride |
886503-20-4 | 95% | 1g |
$186.0 | 2025-04-15 | |
| Ambeed | A335501-5g |
3-Chloro-5-(trifluoromethoxy)benzoyl chloride |
886503-20-4 | 95% | 5g |
$650.0 | 2025-04-15 | |
| Apollo Scientific | PC302947-5g |
3-Chloro-5-(trifluoromethoxy)benzoyl chloride |
886503-20-4 | >97% | 5g |
£880.00 | 2025-02-21 | |
| Apollo Scientific | PC302947-10g |
3-Chloro-5-(trifluoromethoxy)benzoyl chloride |
886503-20-4 | 10g |
£309.00 | 2022-03-29 | ||
| Ambeed | A335501-250mg |
3-Chloro-5-(trifluoromethoxy)benzoyl chloride |
886503-20-4 | 95% | 250mg |
$69.0 | 2025-04-15 | |
| Apollo Scientific | PC302947-250mg |
3-Chloro-5-(trifluoromethoxy)benzoyl chloride |
886503-20-4 | >97% | 250mg |
£94.00 | 2025-02-21 | |
| Apollo Scientific | PC302947-1g |
3-Chloro-5-(trifluoromethoxy)benzoyl chloride |
886503-20-4 | >97% | 1g |
£252.00 | 2025-02-21 | |
| abcr | AB404027-250mg |
3-Chloro-5-(trifluoromethoxy)benzoyl chloride; . |
886503-20-4 | 250mg |
€157.90 | 2025-04-15 | ||
| abcr | AB404027-1g |
3-Chloro-5-(trifluoromethoxy)benzoyl chloride; . |
886503-20-4 | 1g |
€315.90 | 2025-04-15 |
3-Chloro-5-(trifluoromethoxy)benzoyl chloride Related Literature
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
886503-20-4 (3-Chloro-5-(trifluoromethoxy)benzoyl chloride) Related Products
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- 1092461-17-0(5-Chloro-2-(trifluoromethoxy)benzoyl chloride)
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- 433926-48-8(3-Chloro-5-(trifluoromethoxy)benzaldehyde)
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- 1261779-42-3(4-Chloro-2-(trifluoromethoxy)benzoyl chloride)
- 886500-55-6(4-Chloro-3-(trifluoromethoxy)benzoyl chloride)
- 144510-64-5(Benzoyl chloride, 2-chloro-4-(difluoromethoxy)-)
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